Cas no 798571-50-3 (Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester)
798571-50-3 structure
Product Name:Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester
CAS No:798571-50-3
MF:C7H10N2O3
MW:170.165901660919
CID:531619
PubChem ID:58743670
Update Time:2025-04-19
Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester
- 2-imidazol-1-ylethyl methyl carbonate
- 798571-50-3
- DTXSID30729853
- 2-(1H-Imidazol-1-yl)ethyl methyl carbonate
-
- Inchi: 1S/C7H10N2O3/c1-11-7(10)12-5-4-9-3-2-8-6-9/h2-3,6H,4-5H2,1H3
- InChI Key: KAOLBFIMVUSZGF-UHFFFAOYSA-N
- SMILES: O(C(=O)OC)CCN1C=NC=C1
Computed Properties
- Exact Mass: 170.06914219g/mol
- Monoisotopic Mass: 170.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 53.4Ų
Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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